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SGLT2 Selectivity Comparison

This table summarizes the selectivity ratios (SGLT2:SGLT1) for various inhibitors, illustrating

empagliflozin's top position [1] [2].

Drug Name Target Selectivity for SGLT2 vs. SGLT1 (fold)

Empagliflozin SGLT2 2500-fold [1] [2]

Ertugliflozin SGLT2 2235-fold [1]

Dapagliflozin SGLT2 1200-fold [1] [2]

Canagliflozin SGLT2 200-fold [1] [2]

Sotagliflozin SGLT2 & SGLT1 20-fold [1] [2]

Experimental Insights and Clinical Relevance

The high selectivity of empagliflozin is determined through competitive binding assays and functional

transport assays using cell lines expressing human SGLT2 and SGLT1. These experiments measure the
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half-maximal inhibitory concentration (IC₅₀) for each transporter, with the ratio of IC₅₀(SGLT1) to

IC₅₀(SGLT2) defining the selectivity ratio [1].

Higher SGLT2 selectivity offers potential clinical benefits:

Minimized GI Effects: SGLT1 is primarily responsible for glucose absorption in the gastrointestinal
tract. Higher SGLT2 selectivity reduces the risk of SGLT1 inhibition-related side effects like diarrhea

[1] [2].
Renal-Specific Action: Confines the drug's primary mechanism to the kidneys, promoting glycosuria

while avoiding off-target effects [3].

Research and Development Context

Empagliflozin's high selectivity has not limited its therapeutic success. It holds FDA-approved indications

for type 2 diabetes, cardiovascular risk reduction in patients with established atherosclerotic cardiovascular

disease, heart failure across the ejection fraction spectrum, and chronic kidney disease [3]. Ongoing research

explores applications in conditions like steatotic liver disease and focuses on weight loss and anti-

hypertensive effects [1] [2].

The following diagram maps the structural and selectivity relationships within the SGLT inhibitor class,

showing empagliflozin's position.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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